Cas no 2785-06-0 (Benzothiazolium,2,3-dimethyl-, iodide (1:1))
2785-06-0 structure
Product Name:Benzothiazolium,2,3-dimethyl-, iodide (1:1)
CAS No:2785-06-0
MF:C9H10INS
MW:291.151873111725
CID:280699
PubChem ID:459121
Update Time:2025-04-19
Benzothiazolium,2,3-dimethyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazolium,2,3-dimethyl-, iodide (1:1)
- 2,3-dimethyl-1,3-benzothiazol-3-ium
- 2,3-dimethylbenzo[d]thiazol-3-in iodide
- 2,3-dimethylbenzo[d]thiazol-3-ium iodide
- 2,6-dimethylbenzo-1,3-thiazolium iodide
- 2-Methyl-3-(dimethylsilyl)-propionsaeure-methylester
- 2-methyl-3-(methyl)benzothiazolium iodide
- methyl 2-methyl-3-dimethylhydrosilylpropionate
- N,2-dimethyl-1,3-benzothiazolium iodide
- N-methyl-2-methylbenzothiazolium iodide
- Propanoic acid,3-(dimethylsilyl)-2-methyl-,methyl ester
- DTXSID50950521
- VZRIFNLQJXPRJI-UHFFFAOYSA-M
- LCZC1651
- F95437
- 2, 3-dimethyl-1, 3-benzothiazol-3-ium;iodide
- 2785-06-0
- 2,3-dimethyl-1,3-benzothiazol-3-ium;iodide
- 2,3-Dimethylbenzothiazolium iodide
- SR-01000389304-1
- SR-01000389304-2
- FT-0713238
- 2,3-dimethyl-1,3-benzothiazol-3-ium iodide
- CCG-44418
- NSC-10497
- Benzothiazolium, 2,3-dimethyl-, iodide
- HMS562E21
- MFCD00031760
- CHEMBL2393312
- SR-01000389304
- 2,3-dimethyl-1,3-benzothiazol-3-ium hydroiodide
- 2,3-Dimethyl-benzothiazol-3-ium iodide
- SCHEMBL1318387
- AKOS005762845
- NSC10497
-
- Inchi: 1S/C9H10NS.HI/c1-7-10(2)8-5-3-4-6-9(8)11-7;/h3-6H,1-2H3;1H/q+1;/p-1
- InChI Key: VZRIFNLQJXPRJI-UHFFFAOYSA-M
- SMILES: [I-].S1C(C)=[N+](C)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 290.95800
- Monoisotopic Mass: 290.95787g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.1Ų
Experimental Properties
- Melting Point: 229-230 ºC
- PSA: 32.12000
- LogP: -0.96180
Benzothiazolium,2,3-dimethyl-, iodide (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM161142-1g |
2,3-dimethylbenzo[d]thiazol-3-ium iodide |
2785-06-0 | 95% | 1g |
$154 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1264462-100mg |
Benzothiazolium, 2,3-dimethyl-, iodide |
2785-06-0 | 95% | 100mg |
$75 | 2024-06-06 | |
| 1PlusChem | 1P00BMA3-100mg |
Benzothiazolium, 2,3-dimethyl-, iodide |
2785-06-0 | 95% | 100mg |
$29.00 | 2025-03-12 | |
| A2B Chem LLC | AF41291-100mg |
Benzothiazolium, 2,3-dimethyl-, iodide |
2785-06-0 | 95% | 100mg |
$225.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1264462-100mg |
Benzothiazolium, 2,3-dimethyl-, iodide |
2785-06-0 | 95% | 100mg |
$80 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1264462-1g |
Benzothiazolium, 2,3-dimethyl-, iodide |
2785-06-0 | 95% | 1g |
$180 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1264462-5g |
Benzothiazolium, 2,3-dimethyl-, iodide |
2785-06-0 | 95% | 5g |
$475 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1264462-250mg |
Benzothiazolium, 2,3-dimethyl-, iodide |
2785-06-0 | 95% | 250mg |
$95 | 2025-02-26 | |
| 1PlusChem | 1P00BMA3-25g |
Benzothiazolium, 2,3-dimethyl-, iodide |
2785-06-0 | >98.0%(T)(HPLC) | 25g |
$171.00 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1264462-100mg |
Benzothiazolium, 2,3-dimethyl-, iodide |
2785-06-0 | 95% | 100mg |
$80 | 2025-02-25 |
Benzothiazolium,2,3-dimethyl-, iodide (1:1) Related Literature
-
Zi-Qiang Wang,Teng-Fei Xuan,Jun Liu,Wei-Min Chen,Jing Lin RSC Adv. 2020 10 19482
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P. Raja Lakshmi,R. Manivannan,P. Jayasudha,Kuppanagounder P. Elango Anal. Methods 2018 10 2368
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Meng-Jiao Peng,Yuan Guo,Xiao-Feng Yang,Franck Suzenet,Jin Li,Chang-Wei Li,Yu-Wei Duan RSC Adv. 2014 4 19077
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Xinbo Song,Hui Bian,Chao Wang,Mingyu Hu,Ning Li,Yi Xiao Org. Biomol. Chem. 2017 15 8091
-
5. 765. The structure and reactivity of pyridazine quaternary saltsG. F. Duffin,J. D. Kendall J. Chem. Soc. 1959 3789
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